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Compound of Interest

Compound Name: 1-Iodo-2-methylpropane

Cat. No.: B147064 Get Quote

This guide provides critical safety, handling, and disposal information for researchers,

scientists, and drug development professionals working with 1-Iodo-2-methylpropane (also

known as isobutyl iodide). Adherence to these protocols is essential for ensuring laboratory

safety and operational integrity.

Chemical Identifier:

CAS Number: 513-38-2[1]

Molecular Formula: C4H9I[2]

Synonyms: Isobutyl iodide[1]

Hazard Identification and Personal Protective Equipment
(PPE)
1-Iodo-2-methylpropane is a hazardous chemical that requires stringent safety measures. It is

classified as a highly flammable liquid and vapor, causes skin and serious eye irritation, is

harmful if inhaled, and may cause respiratory irritation.[1][2][3][4]

Signal Word: Danger[1][2][3][4]

Personal Protective Equipment (PPE) is mandatory for handling this substance.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b147064?utm_src=pdf-interest
https://www.benchchem.com/product/b147064?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC223741000&countryCode=US&language=en
https://www.fishersci.no/store/msds?partNumber=11494160&productDescription%3D1-IODO-2-METHYLPROPANE%2C+98%2525G&countryCode=NO&language=en
https://www.fishersci.com/store/msds?partNumber=AC223741000&countryCode=US&language=en
https://www.benchchem.com/product/b147064?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AC223741000&countryCode=US&language=en
https://www.fishersci.no/store/msds?partNumber=11494160&productDescription%3D1-IODO-2-METHYLPROPANE%2C+98%2525G&countryCode=NO&language=en
https://www.dcfinechemicals.com/en/products/pharma/1-iodo-2-methylpropane-detail/
https://www.xixisys.com/substances/513-38-2
https://www.fishersci.com/store/msds?partNumber=AC223741000&countryCode=US&language=en
https://www.fishersci.no/store/msds?partNumber=11494160&productDescription%3D1-IODO-2-METHYLPROPANE%2C+98%2525G&countryCode=NO&language=en
https://www.dcfinechemicals.com/en/products/pharma/1-iodo-2-methylpropane-detail/
https://www.xixisys.com/substances/513-38-2
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


PPE Category Item Specification

Eye/Face Protection Safety Goggles/Face Shield

Must conform to OSHA's 29

CFR 1910.133 or European

Standard EN166.[5] Should

provide protection from

splashes.

Skin Protection Gloves

Chemical-resistant gloves

(e.g., nitrile or neoprene) are

required. Inspect gloves for

integrity before each use.

Protective Clothing

A flame-resistant and

chemical-resistant lab coat or

coveralls must be worn to

prevent skin contact.[2]

Respiratory Protection Fume Hood/Respirator

All handling of 1-Iodo-2-

methylpropane must be

conducted in a certified

chemical fume hood.[1] If a

fume hood is not available, a

NIOSH-approved respirator

with an appropriate organic

vapor cartridge is necessary.[6]

Physical and Chemical Properties
A summary of the key physical and chemical properties of 1-Iodo-2-methylpropane is

provided below for quick reference.
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Property Value

Appearance Colorless to brown clear liquid

Molecular Weight 184.02 g/mol [2]

Boiling Point 120-121 °C (248-249.8 °F)[2]

Flash Point 12 °C (53.6 °F)[2]

Density 1.599 g/mL at 25 °C

Solubility
Insoluble in water. Miscible with alcohol and

diethyl ether.

Vapor Pressure 20 mmHg at 20 °C

Vapor Density 6 (vs air)

Operational Plan: Safe Handling and Storage
Engineering Controls:

Always work in a well-ventilated area, specifically within a certified chemical fume hood.[1]

Ensure that safety showers and eyewash stations are readily accessible and in good working

order.[7]

Use explosion-proof electrical, ventilating, and lighting equipment.[1][2]

Handling Procedures:

Before starting any work, ensure all required PPE is correctly worn.

Ground and bond containers when transferring the material to prevent static discharge.[1][5]

Use non-sparking tools.[4][8]

Avoid contact with skin, eyes, and clothing.[5]

Do not breathe vapors or mist.[2]
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Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking in

the handling area.[1][3]

Keep the container tightly closed when not in use.[1][5]

Storage Procedures:

Store in a cool, dry, and well-ventilated area away from incompatible substances such as

strong oxidizing agents and strong bases.[5][9]

Keep the container tightly closed.[1][5]

Protect from direct sunlight.[1]

Store in a designated flammables area.[1][2]

Disposal Plan
Waste Collection:

All waste containing 1-Iodo-2-methylpropane, including contaminated PPE and cleaning

materials, must be treated as hazardous waste.

Collect waste in a dedicated, properly labeled, and sealed container.

Disposal Method:

Dispose of hazardous waste through a licensed waste disposal company.

Do not dispose of 1-Iodo-2-methylpropane down the drain or in general waste.

Follow all local, state, and federal regulations for hazardous waste disposal.[2]

Emergency Procedures
Spill Response:

Evacuate the area immediately.
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Remove all sources of ignition.[1]

Ventilate the area.

Wear appropriate PPE, including respiratory protection.

Contain the spill using an inert absorbent material (e.g., sand, silica gel, or universal binder).

[1]

Collect the absorbed material into a suitable container for hazardous waste disposal.[1]

First Aid Measures:

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration. Seek

immediate medical attention.[4]

In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water

for at least 15 minutes while removing contaminated clothing and shoes.[2] Seek medical

attention if irritation persists.

In Case of Eye Contact: Immediately rinse eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[2]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water. Seek immediate medical attention.

Workflow for Safe Handling and Disposal of 1-Iodo-
2-methylpropane
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Start: Prepare for Handling

Step 1: Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

Step 2: Verify Engineering Controls
(Fume Hood, Eyewash, Safety Shower)

Step 3: Safe Handling in Fume Hood
(Grounding, Non-sparking tools)

Step 4: Proper Storage
(Cool, Dry, Ventilated, Flammables Area)

Emergency: Spill or Exposure

End of Use

Step 5: Collect Waste
(Contaminated materials, excess chemical)

Step 6: Hazardous Waste Disposal
(Licensed Vendor)

End

Spill Response Protocol

Spill

First Aid Protocol

Exposure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of 1-Iodo-2-methylpropane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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